Cas no 2228663-59-8 (3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid
• CAS No: 2228663-59-8
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6244802
• PubChem ID: 165624578
• Update Time: 2025-10-22

3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid
• EN300-1776273
• 2228663-59-8

• Inchi： 1S/C10H16N2O2/c1-7-6-11-12(4)8(7)5-10(2,3)9(13)14/h6H,5H2,1-4H3,(H,13,14)
• InChI Key： WNNHQIPXTIHDAP-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid (CAS No. 2228663-59-8)

3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid (CAS No. 2228663-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and propanoic acid moieties, exhibits potential applications in drug development and crop protection. Its molecular structure, featuring a 1,4-dimethyl-1H-pyrazole ring linked to a 2,2-dimethylpropanoic acid group, offers intriguing chemical properties that researchers are actively exploring.

In recent years, the demand for novel heterocyclic compounds like 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid has surged due to their versatility in medicinal chemistry. The pyrazole ring, a common scaffold in bioactive molecules, is known for its role in modulating enzyme activity and receptor binding. This has led to increased interest in compounds such as CAS 2228663-59-8, particularly in the context of anti-inflammatory and antimicrobial applications. Researchers are also investigating its potential as a metabolic intermediate in biochemical pathways.

The synthesis of 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid typically involves multi-step organic reactions, including condensation and alkylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing focus on green chemistry, efforts are underway to optimize its production using environmentally friendly catalysts and solvents, aligning with global sustainability goals.

From an industrial perspective, CAS 2228663-59-8 is being evaluated for its utility in agrochemical formulations. Its structural features suggest potential as a plant growth regulator or pesticide intermediate, addressing the need for safer and more efficient crop protection solutions. The compound’s stability under various environmental conditions makes it a candidate for formulation development in agriculture.

In the pharmaceutical sector, 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid is being studied for its bioactivity profiles. Preliminary data indicate interactions with enzymatic targets involved in inflammatory responses, sparking interest in its potential as a lead compound for drug discovery. Its lipophilicity and molecular weight fall within desirable ranges for oral bioavailability, a critical factor in therapeutic development.

The compound’s nomenclature, 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid, reflects its IUPAC naming conventions, emphasizing the dimethylpyrazole and dimethylpropanoic acid components. For researchers, understanding its structure-activity relationship (SAR) is key to unlocking its full potential. Computational modeling and in silico studies are increasingly used to predict its interactions with biological targets, reducing the need for extensive in vitro testing.

As the scientific community continues to explore CAS 2228663-59-8, questions about its mechanism of action, toxicity profile, and scalable synthesis remain focal points. Online searches often include queries like "pyrazole derivatives in medicine" or "applications of 2,2-dimethylpropanoic acid," highlighting the compound’s relevance in contemporary research. Its inclusion in chemical databases and patent filings further underscores its commercial and academic value.

In summary, 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylpropanoic acid (CAS No. 2228663-59-8) represents a promising avenue for innovation in both pharmaceuticals and agrochemicals. Its unique chemical architecture and emerging applications position it as a compound of interest for researchers aiming to address unmet needs in health and agriculture. Future studies will likely focus on optimizing its efficacy and safety, paving the way for practical implementations.